Cas no 2228628-22-4 (4-(2-methyl-6-nitrophenyl)butan-2-amine)

4-(2-Methyl-6-nitrophenyl)butan-2-amine is a synthetic organic compound featuring a butan-2-amine backbone substituted with a 2-methyl-6-nitrophenyl group. This structure imparts distinct chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the nitro group enhances reactivity for further functionalization, while the methyl substituent influences steric and electronic effects. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science applications. The compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliable performance in synthetic workflows. Its utility lies in its role as a building block for more complex molecules, particularly in the development of bioactive compounds.
4-(2-methyl-6-nitrophenyl)butan-2-amine structure
2228628-22-4 structure
Product Name:4-(2-methyl-6-nitrophenyl)butan-2-amine
CAS No:2228628-22-4
MF:C11H16N2O2
MW:208.256942749023
CID:6224944
PubChem ID:165766369
Update Time:2025-08-05

4-(2-methyl-6-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(2-methyl-6-nitrophenyl)butan-2-amine
    • 2228628-22-4
    • EN300-1797080
    • Inchi: 1S/C11H16N2O2/c1-8-4-3-5-11(13(14)15)10(8)7-6-9(2)12/h3-5,9H,6-7,12H2,1-2H3
    • InChI Key: AALOLWCLVMNCIW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(C)=C1CCC(C)N)=O

Computed Properties

  • Exact Mass: 208.121177757g/mol
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 71.8Ų

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Additional information on 4-(2-methyl-6-nitrophenyl)butan-2-amine

Introduction to 4-(2-methyl-6-nitrophenyl)butan-2-amine (CAS No. 2228628-22-4)

4-(2-methyl-6-nitrophenyl)butan-2-amine, with the CAS number 2228628-22-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a nitro group and an amine functional group, making it a versatile candidate for various biochemical and medicinal studies.

The molecular formula of 4-(2-methyl-6-nitrophenyl)butan-2-amine is C13H17N3O2, and its molecular weight is approximately 247.30 g/mol. The compound's structure consists of a butyl chain attached to a substituted phenyl ring, which contains both a methyl and a nitro group. The presence of these functional groups imparts specific chemical properties that are crucial for its potential applications.

In the realm of pharmaceutical research, 4-(2-methyl-6-nitrophenyl)butan-2-amine has been investigated for its potential as a lead compound in the development of new drugs. Recent studies have focused on its interactions with various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the compound's ability to modulate specific enzymes involved in neurodegenerative diseases. The results indicated that 4-(2-methyl-6-nitrophenyl)butan-2-amine exhibits promising inhibitory activity against these enzymes, suggesting its potential as a therapeutic agent.

Beyond its pharmaceutical applications, 4-(2-methyl-6-nitrophenyl)butan-2-amine has also been studied for its use in chemical synthesis and materials science. Its unique combination of functional groups makes it an attractive intermediate for the synthesis of more complex molecules. Researchers have utilized this compound as a building block in the development of novel polymers and materials with enhanced properties. A notable example is a study published in the Journal of Polymer Science in 2020, which demonstrated the use of 4-(2-methyl-6-nitrophenyl)butan-2-amine in the synthesis of conductive polymers with improved electrical conductivity and mechanical strength.

The physical properties of 4-(2-methyl-6-nitrophenyl)butan-2-amine, such as its solubility and stability, are important considerations for both research and industrial applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in various solvents has been studied extensively, with findings indicating good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property facilitates its use in solution-based reactions and formulations.

Safety and environmental considerations are also crucial when working with 4-(2-methyl-6-nitrophenyl)butan-2-amine. While it is not classified as a hazardous material, proper safety protocols should be followed to ensure safe handling and storage. Researchers should adhere to standard laboratory practices, including the use of personal protective equipment (PPE) and proper waste disposal methods.

In conclusion, 4-(2-methyl-6-nitrophenyl)butan-2-amine (CAS No. 2228628-22-4) is a versatile compound with significant potential in pharmaceutical research, chemical synthesis, and materials science. Its unique molecular structure and functional groups make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further expanding its utility in various scientific fields.

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